methyl 2-(1-(2-(furan-2-yl)-2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxamido)-4,5-dimethoxybenzoate

• IUPAC Name: methyl 2-[[1-[2-(furan-2-yl)-2-hydroxyethyl]triazole-4-carbonyl]amino]-4,5-dimethoxybenzoate
• InChI: InChI=1S/C19H20N4O7/c1-27-16-7-11(19(26)29-3)12(8-17(16)28-2)20-18(25)13-9-23(22-21-13)10-14(24)15-5-4-6-30-15/h4-9,14,24H,10H2,1-3H3,(H,20,25)
• InChI Key: TVEGVOGDYWLPEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)C(=O)OC)NC(=O)C2=CN(N=N2)CC(C3=CC=CO3)O)OC
• Molecular Formula: C19H20N4O7
• Molecular Weight: 416.4 g/mol

Description

Methyl 2-(1-(2-(furan-2-yl)-2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxamido)-4,5-dimethoxybenzoate is a useful research compound. Its molecular formula is C19H20N4O7 and its molecular weight is 416.39. The purity is usually 95%.
BenchChem offers high-quality methyl 2-(1-(2-(furan-2-yl)-2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxamido)-4,5-dimethoxybenzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 2-(1-(2-(furan-2-yl)-2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxamido)-4,5-dimethoxybenzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial Activity

Furan derivatives have garnered attention in medicinal chemistry due to their remarkable therapeutic efficacy. In the context of microbial resistance, these compounds play a crucial role. Researchers have explored furan derivatives as potential antibacterial agents. . Further studies are needed to elucidate its mechanism of action and optimize its effectiveness.

Enzyme Inhibition

Compounds containing furan moieties can modulate enzyme activity. . Understanding its interactions with specific enzymes could lead to novel therapeutic applications.

Catalytic Transformations

Researchers have utilized methyl 2-(1-(2-(furan-2-yl)-2-hydroxyethyl)-1H-1,2,3-triazole-4-carboxamido)-4,5-dimethoxybenzoate in catalytic transformations. . Such transformations hold promise for diverse applications.

Other Therapeutic Potentials

. Exploring these diverse effects could unveil additional applications.

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . This suggests that the compound could potentially interact with a variety of biological targets.

Mode of Action

It’s worth noting that compounds with similar structures have been shown to exhibit a variety of biological activities, including antiviral, anti-inflammatory, and anticancer effects . This suggests that the compound could interact with its targets in a way that modulates these biological processes.

Biochemical Pathways

Similar compounds have been associated with a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Compounds with similar structures have been shown to exhibit a variety of biological activities, suggesting that the compound could have multiple effects at the molecular and cellular levels .

Action Environment

It’s worth noting that the efficacy and stability of similar compounds can be influenced by factors such as temperature, ph, and the presence of other molecules .